Cas no 2228397-72-4 (methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228397-72-4
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6212683
• PubChem ID: 165686290
• Update Time: 2025-06-15

methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1738558
• methyl 4-[1-(aminomethyl)-3-hydroxycyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2228397-72-4

• Inchi： 1S/C11H17N3O3/c1-14-5-8(9(13-14)10(16)17-2)11(6-12)3-7(15)4-11/h5,7,15H,3-4,6,12H2,1-2H3
• InChI Key： AFYHFZMYFZZXLF-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN(C)N=C2C(=O)OC)(CN)C1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 4-1-(Aminomethyl)-3-Hydroxycyclobutyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2228397-72-4)

In the rapidly evolving field of pharmaceutical and organic chemistry, methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228397-72-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclobutyl and pyrazole moieties, is a subject of interest for researchers exploring novel drug candidates and bioactive molecules. Its molecular framework combines a hydroxycyclobutyl group with a methyl pyrazole carboxylate, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 2228397-72-4 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally complex molecules. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity and synthetic pathways of derivatives of methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions in this domain revolves around the synthetic routes and scalability of this compound. Industry experts emphasize its role as a key intermediate in the synthesis of small-molecule inhibitors, particularly in oncology and inflammation research. The presence of both aminomethyl and hydroxy functional groups offers multiple sites for further derivatization, enabling the creation of libraries for high-throughput screening.

From an SEO perspective, terms like "pyrazole derivatives in drug discovery" and "cyclobutyl-based bioactive compounds" are frequently queried, reflecting the compound's relevance in contemporary research. Additionally, the rise of green chemistry has spurred interest in eco-friendly synthesis methods for such molecules, with catalytic processes and biocatalysis gaining traction. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing.

In summary, methyl 4-1-(aminomethyl)-3-hydroxycyclobutyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228397-72-4) represents a promising scaffold in medicinal chemistry. Its structural complexity and functional diversity make it a valuable candidate for further exploration in drug development and material science. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing synthetic methodologies.